Cas no 123266-59-1 (5,7-Dibromo-2,3-dihydrobenzofuran)

5,7-Dibromo-2,3-dihydrobenzofuran Properties

Names and Identifiers

• 5,7-Dibromo-2,3-dihydrobenzofuran
• 5,7-Dibromo-2,3-dihydro-benzofuran
• Benzofuran,5,7-dibromo-2,3-dihydro-
• 5,7-dibromo-2,3-dihydro-1-benzofuran
• 5,7-Dibromocoumaran
• 5,7-Dibromo-2,3-dihydrobenzo[b]furan
• NJQJUJHJJZMVNB-UHFFFAOYSA-N
• Benzofuran, 5,7-dibromo-2,3-dihydro-
• 5,7-dibromo-2,3-dihydro-1-benzo[b]furan
• ST24032855
• FT-0713746
• SCHEMBL153211
• 123266-59-1
• DTXSID40381284
• MFCD00191427
• A805038
• AS-5370
• 5,7-dibromo-2,3-dihydro-benzofuran
• [(5-methyl-1,3,4-thiadiazol-2-yl)amino](oxo)aceticacid
• D2336
• J-004905
• AM20020318
• AKOS015912355
• DB-062144
• +Expand

• MDL： MFCD00191427
• InChIKey： NJQJUJHJJZMVNB-UHFFFAOYSA-N
• Inchi： 1S/C8H6Br2O/c9-6-3-5-1-2-11-8(5)7(10)4-6/h3-4H,1-2H2
• SMILES： BrC1=C([H])C(=C([H])C2=C1OC([H])([H])C2([H])[H])Br

Computed Properties

• Exact Mass: 275.87900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 275.87854g/mol
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 3.14650
• PSA: 9.23000
• Refractive Index: 1.6330-1.6350
• Boiling Point: 125 °C
• Melting Point: 34-36°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 123.6±26.4 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1,96 g/cm3

5,7-Dibromo-2,3-dihydrobenzofuran Security Information

• Safety Instruction： S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

5,7-Dibromo-2,3-dihydrobenzofuran Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds